2-(Dimethylamino)-4-methoxyphenol

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 2-(dimethylamino)-4-methoxyphenol
• InChI: InChI=1S/C9H13NO2/c1-10(2)8-6-7(12-3)4-5-9(8)11/h4-6,11H,1-3H3
• InChI Key: HVTABFZNOWGFGP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC(=C1)OC)O

Description

2-(Dimethylamino)-4-methoxyphenol is a phenolic derivative featuring a dimethylamino group (-N(CH₃)₂) at the 2-position and a methoxy group (-OCH₃) at the 4-position of the benzene ring. This compound is notable for its dual functional groups, which confer unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dimethylamino)-4-methoxyphenol can be achieved through several methods. One common approach involves the reaction of 4-methoxyphenol with dimethylamine in the presence of a catalyst. The reaction typically occurs under mild conditions, such as room temperature, and may require a solvent like ethanol or methanol to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-(Dimethylamino)-4-methoxyphenol may involve more efficient and scalable methods. One such method could be the continuous flow synthesis, where reactants are continuously fed into a reactor, and the product is continuously removed. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Dimethylamino)-4-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The methoxy and dimethylamino groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Substitution reactions may require catalysts like palladium on carbon (Pd/C) or acids like hydrochloric acid (HCl).

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Various amine derivatives.

Substitution: Compounds with different functional groups replacing the methoxy or dimethylamino groups.

Scientific Research Applications

2-(Dimethylamino)-4-methoxyphenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-4-methoxyphenol involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the methoxy group can influence the compound’s solubility and reactivity. These interactions can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural analogs and their functional attributes:

Compound Name	Key Functional Groups	Applications	Reactivity/Performance Notes	References
2-(Dimethylamino)-4-methoxyphenol	-N(CH₃)₂ (2-position), -OCH₃ (4-position)	Likely polymerization co-initiator	Hypothesized to balance electron-donating (methoxy) and electron-withdrawing (dimethylamino) effects.	-
Ethyl 4-(dimethylamino) benzoate	-N(CH₃)₂, ester (-COOEt)	Resin cement co-initiator	Higher degree of conversion (72%) in resin polymerization compared to methacrylate analogs. Less influenced by DPI.
2-(Dimethylamino) ethyl methacrylate	-N(CH₃)₂, methacrylate (-COOCH₂CH₂-)	Resin cement co-initiator	Lower baseline conversion (58%) but enhanced by DPI (up to 68%). Physical properties inferior to benzoate.
4-Methoxyphenol	-OCH₃ (4-position), -OH (1-position)	Polymerization inhibitor	Inhibits radical reactions; used to stabilize monomers. Lacks amine groups, reducing initiation potential.
2-(Dimethylamino)ethanethiol	-N(CH₃)₂, -SH (thiol)	Chemical synthesis intermediate	Thiol group enables nucleophilic reactions; distinct from phenolic analogs in redox behavior.
Droloxifene (pharmaceutical)	-N(CH₃)₂-ethoxy side chain	Selective estrogen receptor modulator	Dimethylaminoethoxy group enhances solubility and receptor binding affinity.

Reactivity in Polymerization Systems

• Ethyl 4-(dimethylamino) benzoate vs. 2-(dimethylamino) ethyl methacrylate: The benzoate derivative exhibits superior reactivity (72% conversion) in resin cements due to its ester group stabilizing intermediates during radical polymerization. In contrast, the methacrylate analog shows lower baseline conversion (58%) but responds positively to diphenyliodonium hexafluorophosphate (DPI), a photoinitiator, achieving 68% conversion at higher amine concentrations. This suggests that methacrylate’s performance is more dependent on co-initiator synergy .
• Role of Methoxy vs. Dimethylamino Groups: 4-Methoxyphenol acts as an inhibitor, stabilizing monomers by scavenging free radicals via its hydroxyl group. Replacing the hydroxyl with a dimethylamino group (as in 2-(Dimethylamino)-4-methoxyphenol) likely shifts its role to a co-initiator, where the amine facilitates electron transfer in polymerization .

Physicochemical Properties

• Thiol vs. Phenol Derivatives: 2-(Dimethylamino)ethanethiol (with a -SH group) demonstrates distinct reactivity, such as metal chelation and nucleophilic substitution, compared to phenolic analogs. This highlights how sulfur-containing derivatives diverge in applications like vulcanization or drug conjugation .

Key Research Findings

Resin Performance: Ethyl 4-(dimethylamino) benzoate outperforms methacrylate analogs in polymerization efficiency and mechanical properties, but methacrylates benefit more from DPI .

Inhibitor vs. Initiator: The methoxy group in 4-methoxyphenol confers inhibitory properties, while dimethylamino-substituted compounds act as initiators, emphasizing functional group dominance in role determination .

Bioactivity: Dimethylamino groups enhance solubility and receptor interactions in pharmaceuticals, as seen in Droloxifene .